Cas no 84430-16-0 (2',3'-O (2,4,6-trinitrocyclohexadienylidine)adenosine 5'-monophosphate)

• Product Name: 2',3'-O (2,4,6-trinitrocyclohexadienylidine)adenosine 5'-monophosphate
• CAS No: 84430-16-0
• MF: C₁₆H₁₆N₈NaO₁₃P
• MW: 582.307574272156
• CID: 726825
• Update Time: 2023-03-28

2',3'-O (2,4,6-trinitrocyclohexadienylidine)adenosine 5'-monophosphate Chemical and Physical Properties

Names and Identifiers

• 5'-Adenylic acid,2',3'-O-(2,4,6-trinitro-2,4-cyclohexadien-1-ylidene)-, monosodium salt (9CI)
• 2',3'-O (2,4,6-trinitrocyclohexadienylidine)adenosine 5'-monophosphate

• Inchi： 1S/C16H15N8O13P.Na.H/c17-13-10-14(19-4-18-13)21(5-20-10)15-12-11(7(35-15)3-34-38(31,32)33)36-16(37-12)8(23(27)28)1-6(22(25)26)2-9(16)24(29)30;;/h1-2,4-5,7-8,11-12,15H,3H2,(H2,17,18,19)(H2,31,32,33);;/t7-,8?,11-,12-,15-,16?;;/m1../s1
• InChI Key： MRMZZFNIKWXXKV-DCEVSAPQSA-N
• SMILES： N(C1C=C(N(=O)=O)C=C(N(=O)=O)C21O[C@]1([H])[C@@H](COP(O)(O)=O)O[C@@H](N3C=NC4=C(N=CN=C34)N)[C@]1([H])O2)(=O)=O.[NaH]